Cas no 787585-32-4 (1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine)

1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine structure
787585-32-4 structure
Product Name:1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine
CAS No:787585-32-4
MF:C11H16FN
MW:181.249846458435
CID:1091601
PubChem ID:23109614
Update Time:2025-04-20

1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine
    • BenzeneethanaMine, 3-fluoro-.alpha.,.alpha.,4-triMethyl-
    • 787585-32-4
    • 2-(3-FLUORO-4-METHYL-PHENYL)-1,1-DIMETHYL-ETHYLAMINE
    • Benzeneethanamine, 3-fluoro-alpha,alpha,4-trimethyl-
    • AM807289
    • EN300-1838746
    • SCHEMBL1555419
    • [1-(3-fluoro-4-methylphenyl)-2-methylpropan-2-yl]amine
    • KEPZZWXEENDALY-UHFFFAOYSA-N
    • AKOS022178322
    • (1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-yl)amine
    • DB-180008
    • Inchi: 1S/C11H16FN/c1-8-4-5-9(6-10(8)12)7-11(2,3)13/h4-6H,7,13H2,1-3H3
    • InChI Key: KEPZZWXEENDALY-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=CC(=C1)CC(C)(C)N

Computed Properties

  • Exact Mass: 181.126677677g/mol
  • Monoisotopic Mass: 181.126677677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

1-(3-Fluoro-4-methylphenyl)-2-methylpropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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Enamine
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Enamine
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Enamine
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